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Compound of Interest

Compound Name: Urolithin D

Cat. No.: B031458 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is a cornerstone of laboratory safety and environmental stewardship.

Urolithin D, a metabolite of dietary ellagic acid derivatives, requires meticulous handling and

disposal to mitigate potential hazards. This guide provides a comprehensive, step-by-step

protocol for the proper disposal of Urolithin D, ensuring the safety of laboratory personnel and

compliance with regulatory standards.

Hazard Profile and Essential Precautions
While a specific Safety Data Sheet (SDS) for Urolithin D is not readily available, data from

structurally similar compounds like Urolithin A and M7 indicate that it should be treated as a

hazardous chemical.[1][2] Under no circumstances should Urolithin D or its containers be

disposed of in regular trash or poured down the drain.[1]

Personal Protective Equipment (PPE): Adherence to strict PPE protocols is mandatory when

handling Urolithin D, particularly during disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b031458?utm_src=pdf-interest
https://www.benchchem.com/product/b031458?utm_src=pdf-body
https://www.benchchem.com/product/b031458?utm_src=pdf-body
https://www.benchchem.com/product/b031458?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Urolithin_M7_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_Urolithin_M7_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b031458?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Urolithin_M7_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b031458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Purpose

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.[1]

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.[1][3]

Body Protection
A standard, fully buttoned

laboratory coat.

To protect skin and clothing

from contamination.[1][3]

Respiratory Protection

A NIOSH-approved respirator

is recommended if there is a

risk of generating dust.

To avoid inhalation of airborne

particles.[1]

Step-by-Step Disposal Protocol
The proper disposal of Urolithin D and any materials contaminated with it must be conducted

in accordance with all applicable local, state, and federal regulations.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused Urolithin D powder, contaminated personal protective equipment (e.g.,

gloves, weigh boats, pipette tips), and any materials used for cleaning up spills (e.g.,

absorbent pads) in a designated, sealed, and clearly labeled hazardous waste container.

[2][3]

Liquid Waste:

Solutions containing Urolithin D should be collected in a separate, sealed, and clearly

labeled hazardous waste container.[2][3] This container should be stored in a secondary

containment tray to prevent spills.[2]

2. Container Labeling:

All hazardous waste containers must be clearly labeled with the following information:
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The words "Hazardous Waste"

The full chemical name: "Urolithin D"

CAS Number: 131086-98-1

An accurate estimation of the concentration and total volume or mass.

The date of accumulation.

The name of the principal investigator or laboratory contact.

3. Temporary Storage:

The sealed hazardous waste containers should be stored in a designated, well-ventilated, and

secure area.[1] This area should be away from incompatible materials. Storage should be

temporary and adhere to the time limits set by your institution and local regulations.[1]

4. Final Disposal:

The final disposal of Urolithin D waste must be handled by a licensed hazardous waste

disposal service. Your institution's Environmental Health and Safety (EHS) department will

have established procedures and contracts for this service.[1] Contact your EHS office to

arrange for a pickup of the hazardous waste.

Experimental Workflow for Safe Handling and
Disposal
A systematic workflow is crucial for ensuring safety from the moment Urolithin D is handled to

its final disposal.
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Preparation

Handling & Experimentation

Waste Management & Disposal

Prepare Well-Ventilated Area
(e.g., Fume Hood)

Don Appropriate PPE

Ensure safety measures are in place

Weigh Solid Urolithin D

Proceed with handling

Prepare Solution

Conduct Experiment

Segregate Solid & Liquid Waste

Post-experiment cleanup

Collect in Labeled
Hazardous Waste Containers

Store in Designated Secure Area

Contact EHS for Pickup
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Generation of Urolithin D Waste

Is the waste solid or
contaminated solid material?

Collect in a designated,
sealed, and labeled solid

hazardous waste container.

Yes

Is the waste a solution
containing Urolithin D?

No

Store the sealed container(s)
in a designated, secure, and

well-ventilated area.

Collect in a designated,
sealed, and labeled liquid

hazardous waste container.

Yes

No (Consult EHS)

Arrange for pickup with your
institution's Environmental

Health and Safety (EHS) department.

Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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